Cas no 1327534-22-4 (N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 1327534-22-4
• MF: C₂₀H₂₃NO₃S
• MW: 357.466524362564
• CID: 6225918
• PubChem ID: 49753578
• Update Time: 2025-05-20

N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-((1-(thiophen-2-yl)cyclohexyl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• N-{[1-(thiophen-2-yl)cyclohexyl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AKOS024531670
• VU0531702-1
• SR-01000926790
• SR-01000926790-1
• N-[(1-thiophen-2-ylcyclohexyl)methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• 1327534-22-4
• F6089-6959

• Inchi： 1S/C20H23NO3S/c22-19(17-13-23-15-7-2-3-8-16(15)24-17)21-14-20(10-4-1-5-11-20)18-9-6-12-25-18/h2-3,6-9,12,17H,1,4-5,10-11,13-14H2,(H,21,22)
• InChI Key： OEDHTBSWYDXMJC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2COC3C=CC=CC=3O2)=O)CCCCC1

Computed Properties

• Exact Mass: 357.13986477g/mol
• Monoisotopic Mass: 357.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide: A Comprehensive Overview

The compound N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide, with CAS No. 1327534-22-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a thiophene ring, a cyclohexane ring, and a benzodioxine moiety. The combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug discovery and materials science.

The benzodioxine moiety in this compound is a key feature that has been extensively studied for its role in various biological activities. Recent research has highlighted the potential of benzodioxine-containing compounds as modulators of cellular signaling pathways. For instance, studies have shown that such compounds can interact with G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutic agents for conditions such as cardiovascular diseases and neurodegenerative disorders.

The presence of the thiophene ring introduces additional electronic properties to the molecule. Thiophene is known for its aromaticity and ability to participate in π–π interactions, which can enhance the compound's stability and bioavailability. This feature has been leveraged in the design of novel materials for optoelectronic applications, where thiophene-containing polymers are used to create efficient semiconductors.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the cyclohexane-thiophene linkage. Recent advancements in catalytic methodologies have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The cyclohexane ring in this compound contributes to its three-dimensional structure, which is essential for its biological activity. Computational studies have revealed that the spatial arrangement of the substituents on the cyclohexane ring plays a crucial role in determining the compound's binding affinity to target proteins. This insight has guided efforts to optimize the compound's pharmacokinetic properties, such as absorption and metabolism.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated that it exhibits selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating autoimmune diseases.

In conclusion, N-{1-(thiophen-2-yl)cyclohexylmethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies and material innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.